Cas no 65316-79-2 (N-Heptylpentaoxyethylene)

• Product Name: N-Heptylpentaoxyethylene
• CAS No: 65316-79-2
• MF: C₁₇H₃₆O₆
• MW: 336.464146614075
• CID: 501528
• PubChem ID: 53439803
• Update Time: 2025-06-08

N-Heptylpentaoxyethylene Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxadocosan-1-ol
• Pentaoxyethylenemonoheptyl ether
• 2-[2-[2-[2-(2-heptoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• N-HEPTYLPENTAOXYETHYLENE
• CE;Pentaethyleneglycolmonoheptylether
• 65316-79-2
• ISVAZCGDYSMKBE-UHFFFAOYSA-N
• C;Pentaethyleneglycolmonoheptylether
• Pentaethylene glycol, heptyl ether
• DTXSID80702171
• SCHEMBL991908
• POLYOXYETHYLENE 5 HEPTYL ETHER)
• N-Heptylpentaoxyethylene

• Inchi： 1S/C17H36O6/c1-2-3-4-5-6-8-19-10-12-21-14-16-23-17-15-22-13-11-20-9-7-18/h18H,2-17H2,1H3
• InChI Key： ISVAZCGDYSMKBE-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCO)CCCCCCC

Computed Properties

• Exact Mass: 336.25128
• Monoisotopic Mass: 336.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 20
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.38

Additional information on N-Heptylpentaoxyethylene

Recent Advances in the Study of N-Heptylpentaoxyethylene (CAS: 65316-79-2) in Chemical Biology and Pharmaceutical Research

N-Heptylpentaoxyethylene (CAS: 65316-79-2) is a nonionic surfactant that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its heptyl hydrophobic tail and pentaoxyethylene hydrophilic head, exhibits excellent solubility, stability, and biocompatibility, making it a promising candidate for various biomedical applications. Recent studies have explored its role in drug delivery systems, membrane protein stabilization, and as a component in nanomaterial synthesis.

One of the most notable advancements in the study of N-Heptylpentaoxyethylene is its application in drug delivery systems. Researchers have demonstrated that this surfactant can effectively encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. A 2023 study published in the *Journal of Controlled Release* highlighted its use in formulating nanoparticles for targeted cancer therapy. The study reported that N-Heptylpentaoxyethylene-based nanoparticles exhibited improved tumor penetration and reduced systemic toxicity compared to traditional formulations.

In addition to drug delivery, N-Heptylpentaoxyethylene has shown promise in stabilizing membrane proteins, which are often challenging to study due to their instability outside native environments. A recent publication in *Nature Chemical Biology* detailed how this surfactant facilitated the crystallization of G-protein-coupled receptors (GPCRs), a critical class of drug targets. The researchers attributed this success to the surfactant's ability to mimic the lipid bilayer environment, thereby preserving the protein's native conformation.

Another emerging area of research involves the use of N-Heptylpentaoxyethylene in the synthesis of nanomaterials. Its amphiphilic nature allows it to act as a template for the formation of micelles and vesicles, which can be further functionalized for specific applications. A 2024 study in *ACS Nano* reported the development of N-Heptylpentaoxyethylene-stabilized gold nanoparticles with enhanced catalytic activity for biomedical imaging and therapeutic applications.

Despite these promising findings, challenges remain in the widespread adoption of N-Heptylpentaoxyethylene. Issues such as batch-to-batch variability, scalability of synthesis, and long-term stability need to be addressed. Future research directions may focus on optimizing the synthesis process, exploring novel derivatives, and conducting comprehensive toxicity studies to ensure its safety for clinical use.

In conclusion, N-Heptylpentaoxyethylene (CAS: 65316-79-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug delivery, membrane protein stabilization, and nanomaterial synthesis underscore its potential to address some of the most pressing challenges in these fields. Continued investigation and development will likely uncover even more innovative uses for this remarkable compound.